Cas no 2137597-09-0 (1-(dimethyl-1,3-thiazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(dimethyl-1,3-thiazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amine
• CAS No: 2137597-09-0
• MF: C₁₀H₁₄N₄S
• MW: 222.309959888458
• CID: 5823276
• PubChem ID: 165952829
• Update Time: 2025-06-28

1-(dimethyl-1,3-thiazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-thiazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amine
• 2137597-09-0
• 1-[(dimethyl-1,3-thiazol-5-yl)methyl]-5-methyl-1H-pyrazol-3-amine
• EN300-1110313

• Inchi： 1S/C10H14N4S/c1-6-4-10(11)13-14(6)5-9-7(2)12-8(3)15-9/h4H,5H2,1-3H3,(H2,11,13)
• InChI Key： MGLRSDIZACEUII-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1CN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 222.09391764g/mol
• Monoisotopic Mass: 222.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85Ų

Additional information on 1-(dimethyl-1,3-thiazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amine

Introduction to 1-(dimethyl-1,3-thiazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amine (CAS No. 2137597-09-0)

1-(dimethyl-1,3-thiazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amine, identified by its Chemical Abstracts Service (CAS) number 2137597-09-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of thiazole and pyrazole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a dimethylthiazole moiety linked to a methylpyrazole unit, featuring an amine functional group at the 3-position of the pyrazole ring. Such structural features not only contribute to its unique chemical properties but also open up possibilities for its interaction with biological targets.

The dimethylthiazole component is known for its role in enhancing the pharmacological properties of molecules, including improved solubility, metabolic stability, and binding affinity. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. In contrast, the methylpyrazole moiety is recognized for its ability to modulate enzyme activity and receptor binding. Pyrazole derivatives are widely prevalent in drug molecules due to their capacity to engage with various biological pathways, making them valuable scaffolds for drug discovery.

The combination of these two heterocyclic systems in 1-(dimethyl-1,3-thiazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amine suggests a multifaceted pharmacological profile. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with biological targets. Studies indicate that the dimethylthiazole ring may interact with proteins involved in cellular signaling pathways, while the methylpyrazole unit could engage with enzymes or receptors relevant to disease mechanisms.

One of the most compelling aspects of this compound is its potential application in oncology research. Emerging research has highlighted the role of thiazole and pyrazole derivatives in inhibiting kinases and other enzymes overexpressed in cancer cells. The amine functional group at the 3-position of the pyrazole ring provides a site for further chemical modification, allowing for the development of more potent and selective inhibitors. For instance, studies have demonstrated that modifications at this position can enhance binding affinity to target proteins while minimizing off-target effects.

The synthesis of 1-(dimethyl-1,3-thiazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The thiazole ring is typically synthesized via the Hantzsch thiazole synthesis or through cyclization reactions involving appropriate precursors. Subsequent functionalization at the 5-position of the thiazole ring introduces the dimethyl group, which is crucial for stabilizing the molecule and enhancing its pharmacological activity. The final step involves linking this intermediate to the pyrazole core through a nucleophilic substitution reaction, where the amine group plays a critical role in facilitating this transformation.

In vitro studies have begun to unravel the biological activity of 1-(dimethyl-1,3-thiazol-5-yl)methyl-5-methyl-1H-pyrazol-3-amino, revealing promising results in several disease models. Initial assays have shown inhibitory effects on enzymes such as Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases. Additionally, preliminary data suggest that this compound may exhibit antiproliferative activity against certain cancer cell lines by interfering with key signaling pathways involved in cell growth and survival.

The amine functionality at the 3-position of the pyrazole ring has been particularly intriguing for medicinal chemists. This group can be further modified to introduce additional pharmacophores or tags that enhance drug delivery systems. For example, coupling this compound with polyethylene glycol (PEG) chains could improve its solubility and prolong its circulation time in vivo. Alternatively, attaching fluorophores or biotin tags could facilitate imaging studies or affinity purification procedures.

Recent developments in drug discovery have emphasized the importance of structure-based drug design (SBDD) and fragment-based drug development (FBDD). Computational methods have been instrumental in predicting how modifications to 1-(dimethyl-1,3-thiazol-5-yldimethyl)-methylene]-5-methy]-lH-pyrazol]-3-amino will affect its binding affinity and selectivity. Molecular dynamics simulations have revealed insights into how this compound interacts with target proteins at an atomic level, guiding researchers toward optimizing its pharmacokinetic properties.

The potential therapeutic applications of this compound extend beyond oncology. Researchers are exploring its efficacy in treating neurological disorders by targeting receptors or ion channels affected by neurodegenerative diseases such as Alzheimer's or Parkinson's disease. The unique combination of heterocyclic rings may also make it a candidate for developing antimicrobial agents against resistant bacterial strains by interfering with bacterial protein synthesis or metabolic pathways.

The synthesis and characterization of 1-(dimethylethyl)-l-thia-zol-lle-lle-pyrrol]-3-amino] [CAS No: 2137597–09–0] have laid a solid foundation for further investigation into its biological activities. As research progresses, additional derivatives will be synthesized and tested to refine their therapeutic potential while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials where appropriate.

In conclusion,l-dimethylethyl)-l-thia-zo-le-lle-pyrrol]-3-amino] [CAS No: 2137597–09–0] represents an exciting avenue for drug discovery due to its structural complexity and predicted biological activities。 Its combination of known pharmacophores offers opportunities for developing novel therapeutics across multiple disease areas。 Continued research into this compound will undoubtedly contribute valuable insights into medicinal chemistry principles while advancing our understanding of complex biological systems。